Cas no 441790-71-2 (2-(2-oxoethyl)benzonitrile)

2-(2-oxoethyl)benzonitrile structure

2-(2-oxoethyl)benzonitrile structure

Product Name:2-(2-oxoethyl)benzonitrile

CAS No:441790-71-2

MF:C₉H₇NO

MW:145.157982110977

CID:3161697

PubChem ID:22291268

Update Time:2025-04-21

2-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2-(2-oxoethyl)-
- 2-(2-oxoethyl)benzonitrile
- 441790-71-2
- EN300-1843337
- SCHEMBL5035207
- Inchi： 1S/C9H7NO/c10-7-9-4-2-1-3-8(9)5-6-11/h1-4,6H,5H2
- InChI Key： YNCKQFODQLBDRQ-UHFFFAOYSA-N
- SMILES： O=CCC1C=CC=CC=1C#N

Computed Properties

Exact Mass: 145.052763847g/mol
Monoisotopic Mass: 145.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 40.9Å²

2-(2-oxoethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019093693-1g	2-(2-Oxoethyl)benzonitrile	441790-71-2	95%	1g	$1050.56	2023-09-01
Alichem	A019093693-5g	2-(2-Oxoethyl)benzonitrile	441790-71-2	95%	5g	$2785.86	2023-09-01
Enamine	EN300-1843337-0.05g	2-(2-oxoethyl)benzonitrile	441790-71-2		0.05g	$587.0	2023-09-19
Enamine	EN300-1843337-0.1g	2-(2-oxoethyl)benzonitrile	441790-71-2		0.1g	$615.0	2023-09-19
Enamine	EN300-1843337-0.25g	2-(2-oxoethyl)benzonitrile	441790-71-2		0.25g	$642.0	2023-09-19
Enamine	EN300-1843337-0.5g	2-(2-oxoethyl)benzonitrile	441790-71-2		0.5g	$671.0	2023-09-19
Enamine	EN300-1843337-1.0g	2-(2-oxoethyl)benzonitrile	441790-71-2		1g	$1086.0	2023-06-01
Enamine	EN300-1843337-2.5g	2-(2-oxoethyl)benzonitrile	441790-71-2		2.5g	$1370.0	2023-09-19
Enamine	EN300-1843337-5.0g	2-(2-oxoethyl)benzonitrile	441790-71-2		5g	$3147.0	2023-06-01
Enamine	EN300-1843337-10.0g	2-(2-oxoethyl)benzonitrile	441790-71-2		10g	$4667.0	2023-06-01

2-(2-oxoethyl)benzonitrile Related Literature

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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

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